4,4,4-Trifluoro-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]butanamide

• IUPAC Name: 4,4,4-trifluoro-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]butanamide
• InChI: InChI=1S/C16H16F3NO3/c17-16(18,19)8-7-15(22)20-10-13(21)11-3-5-12(6-4-11)14-2-1-9-23-14/h1-6,9,13,21H,7-8,10H2,(H,20,22)
• InChI Key: VAKJMCOUTFSBGI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(C=C2)C(CNC(=O)CCC(F)(F)F)O
• Molecular Formula: C16H16F3NO3
• Molecular Weight: 327.30 g/mol
• CAS No.: 2320465-26-5

Description

The compound is a complex organic molecule with multiple functional groups, including an amide group, a phenyl group, and a furan ring. It also contains three fluorine atoms attached to a carbon atom, which is characteristic of trifluoro compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide group, phenyl group, furan ring, and trifluoro group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The presence of the amide group, phenyl group, furan ring, and trifluoro group could all influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. The presence of the amide group, phenyl group, furan ring, and trifluoro group could all influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a volatile compound, it could pose a risk of inhalation. If it’s a strong acid or base, it could pose a risk of burns.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising pharmaceutical properties, future research could focus on developing it into a drug.